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Compound of Interest

Compound Name: 2-Methyloxan-4-one

Cat. No.: B170226

Disclaimer: This document provides immediate safety and logistical guidance for handling 2-
Methyloxan-4-one (CAS No. 1193-20-0), based on available Global Harmonized System
(GHS) classifications and data from structurally similar compounds. A comprehensive Safety
Data Sheet (SDS) for this specific compound was not available in English at the time of writing.
It is imperative to consult an official SDS for this compound as soon as it becomes available
and to conduct a thorough, site-specific risk assessment before commencing any work.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Methyloxan-4-one is classified with the following hazards:

Combustible liquid

Harmful if swallowed

Causes skin irritation

Causes serious eye irritation

May cause respiratory irritation

The following table summarizes the recommended PPE for handling 2-Methyloxan-4-one.
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Body Part Recommended Protection Rationale
) Protects against splashes that
Chemical safety goggles and a ]
Eyes/Face _ can cause serious eye
face shield.
damage.
Prevents skin contact which
) ] causes irritation. Gloves
Chemical-resistant gloves )
Hands o should be inspected before
(e.g., nitrile rubber, neoprene).
use and removed carefully to
avoid skin contamination.
Bod Laboratory coat or chemical- Provides a barrier against
ody

resistant apron.

accidental skin contact.

Respiratory

Use in a well-ventilated area,
preferably a chemical fume
hood. A NIOSH-approved
respirator with organic vapor
cartridges may be necessary if
ventilation is inadequate or if

aerosols are generated.

Minimizes the inhalation of
vapors which may cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for ensuring safety in the laboratory.

o Preparation and Engineering Controls:

o Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.[1]

o Work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.[2]

o Before handling, ensure all necessary PPE is donned correctly.

e Handling the Compound:
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o Avoid direct contact with skin, eyes, and clothing.[2]
o Wash hands thoroughly after handling.[2]

o Do not eat, drink, or smoke in the handling area.

o Keep the container tightly closed when not in use.[1]

o Keep away from heat, sparks, and open flames as it is a combustible liquid.[3]

e In Case of a Spill:

o Evacuate the area and ensure adequate ventilation.

o

Wear appropriate PPE, including respiratory protection.

[¢]

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

[¢]

Collect the absorbed material into a suitable, sealed container for disposal.[1]

[e]

Clean the spill area thoroughly.

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If breathing has stopped,
give artificial respiration. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes.[2] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2]

Storage and Disposal Plan

Proper storage and disposal of 2-Methyloxan-4-one are essential to prevent accidents and

environmental contamination.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

o Keep away from heat, sparks, open flames, and other ignition sources.[1]

» Store away from incompatible materials such as strong oxidizing agents.

Disposal:

o Waste Classification: This chemical waste should be classified as hazardous waste.
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» Disposal Method: Dispose of the waste material and any contaminated items in accordance
with all applicable federal, state, and local environmental regulations. This should be done

through a licensed waste disposal contractor.[1]

+ Container Disposal: Do not reuse empty containers. They should be treated as hazardous

waste and disposed of accordingly.

Visual Aid: Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Methyloxan-4-

one.
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Caption: Logical workflow for the safe handling of 2-Methyloxan-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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